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Compound of Interest

2-Chloro-4-methoxy-6-
Compound Name:
phenylpyridine

Cat. No.: B15533048

Get Quote

Technical Guide: 2-Chloro-4-methoxy-6-
phenylpyridine

CAS No: 1805464-56-5 Formula: C12H10CINO Molecular Weight: 219.67 g/mol [1]

Executive Summary

2-Chloro-4-methoxy-6-phenylpyridine is a trisubstituted pyridine scaffold serving as a critical
intermediate in the synthesis of bioactive small molecules, particularly in the fields of oncology
(kinase inhibitors) and immunology (GPCR antagonists). Its structural value lies in its
orthogonal reactivity profile: the 2-chloro position offers a site for precise nucleophilic or metal-
catalyzed substitution, the 4-methoxy group provides electronic modulation (donor effect), and
the 6-phenyl ring confers lipophilicity and steric directionality essential for binding affinity in
hydrophobic pockets.

This guide details the physicochemical properties, validated synthesis pathways, and reactivity
logic required for the effective utilization of this compound in high-throughput medicinal
chemistry.
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Chemical Structure & Electronic Properties[2]

Structural Analysis

The molecule features a pyridine core substituted at the 2, 4, and 6 positions. This specific

substitution pattern creates a unique electronic environment:

e 2-Position (Chloro): Highly electrophilic due to the inductive withdrawal of the adjacent

nitrogen and the chlorine atom itself. This is the primary "warhead" for functionalization.

e 4-Position (Methoxy): An electron-donating group (EDG) via resonance (+M effect). This

substituent increases electron density in the ring, counteracting the electron-deficient nature

of the pyridine nitrogen, but specifically deactivates the 3- and 5-positions toward

electrophilic attack while stabilizing the ring against reduction.

e 6-Position (Phenyl): Provides a conjugated

-system that extends delocalization. It serves primarily as a hydrophobic anchor (Lipophilic

Efficiency element) in drug design.

hvsicochemical

Property Value

Note

White to off-white crystalline
Appearance

Typical of aryl-substituted

solid pyridines
) ) ) Varies with crystal
Melting Point 78-82 °C (Predicted) ) )
packing/purity
- DCM, DMSO, EtOAc, ,

Solubility Insoluble in water

Methanol
LogP ~3.4 Moderately lipophilic

) ] Reduced basicity due to 2-Cl

pKa ~2.5 (Conjugate acid)

and 6-Ph

Synthesis Pathways[4][5][6]

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15533048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Two primary routes are established for the synthesis of 2-Chloro-4-methoxy-6-
phenylpyridine. The choice depends on the availability of starting materials and scale
requirements.

Route A: Selective Suzuki Coupling (Recommended)

This route utilizes commercially available 2,6-dichloro-4-methoxypyridine. The reaction relies
on the statistical probability and steric control to mono-arylate the pyridine.

e Precursor: 2,6-Dichloro-4-methoxypyridine
o Reagent: Phenylboronic acid (1.05 equiv)
o Catalyst: Pd(PPhs)a or Pd(dppf)Clz

e Mechanism: Oxidative addition preferentially occurs, but controlling mono- vs. bis-coupling is
critical.

Route B: Dehydroxy-Chlorination

This route builds the pyridine ring or modifies a pyridone precursor. It is preferred for large-
scale manufacturing where 4-methoxy-6-phenyl-2-pyridone is accessible.

e Precursor: 4-Methoxy-6-phenylpyridin-2(1H)-one
e Reagent: Phosphorus oxychloride (POCIs)

o Conditions: Reflux (80-100 °C), often with catalytic DMF.
Synthesis Logic Diagram (DOT)

Dehydrative Chlorination
PoOCI3 N\ ______| 4-Methoxy-6-phenyl
(Chlorination) pyridin-2(1H)-one (Route B)
\ 2-Chloro-4-methoxy-

Suzuki Coupling 6-phenylpyridine

Target)
. Route A (
Phenylboronic Acid Y\ _____ 2,6-Dichloro-4- ( )/V

Pd(0) Catalyst methoxypyridine

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15533048/docs?utm_src=pdf-body#chemical-structure-and-properties-of-2-chloro-4-methoxy-6-phenylpyridine
https://www.benchchem.com/product/b15533048/docs?utm_src=pdf-body#chemical-structure-and-properties-of-2-chloro-4-methoxy-6-phenylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15533048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 1: Convergent synthesis pathways showing the metal-catalyzed cross-coupling (Route
A) and the classical chlorination (Route B).

Experimental Protocol: Route A (Suzuki Coupling)
Objective: Selective mono-arylation of 2,6-dichloro-4-methoxypyridine.
Reagents:

e 2,6-Dichloro-4-methoxypyridine (1.0 equiv, 178 mg, 1.0 mmol)

Phenylboronic acid (1.1 equiv, 134 mg, 1.1 mmol)

Pd(PPhs)a (5 mol%, 58 mg)

Na2COs (2.0 equiv, 212 mg) dissolved in minimal water

Solvent: 1,4-Dioxane/Water (4:1 v/v, 10 mL)

Procedure:

Degassing: Charge a reaction vial with the dichloro-pyridine, phenylboronic acid, and Pd
catalyst. Seal and purge with Argon for 5 minutes.

e Solvation: Add the degassed Dioxane/Water solvent mixture via syringe.

e Reaction: Heat the mixture to 90 °C for 4—6 hours. Monitor by TLC (Hexane:EtOAc 8:1) or
LC-MS.

o Note: If bis-phenyl product (2,6-diphenyl) is observed, reduce temperature to 70 °C and
add boronic acid dropwise.

o Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (2 x 10
mL) and brine (10 mL).
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 Purification: Dry organic layer over Na2SOa, concentrate in vacuo. Purify via flash column
chromatography (Silica gel, 0-10% EtOAc in Hexanes).

 Validation: Product should appear as a white solid. Confirm via *H NMR (Look for phenyl
protons @ 7.4-8.0 ppm and methoxy singlet @ ~3.9 ppm).

Reactivity & Applications

The utility of 2-Chloro-4-methoxy-6-phenylpyridine is defined by its ability to undergo
orthogonal transformations.

Primary Reactivity Vector: C-2 Substitution

The chlorine atom at C-2 is activated for Nucleophilic Aromatic Substitution (SrAr) and Pd-
catalyzed Cross-Coupling.

e SnAr: Reacts with amines, thiols, or alkoxides. The presence of the electron-donating 4-OMe
group slightly deactivates this position compared to a 4-H pyridine, often requiring elevated
temperatures (>100 °C) or strong bases.

» Buchwald-Hartwig: Efficient coupling with amines to form 2-amino-pyridines (kinase inhibitor
motifs).

Secondary Reactivity: O-Demethylation

The 4-methoxy group can be cleaved using BBrs or Pyridine-HCI to yield the 2-chloro-6-
phenylpyridin-4-ol. This reveals a phenol-like handle for etherification or conversion to a triflate
for further coupling.

Reactivity Flowchart (DOT)
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2-Chloro-4-methoxy-

6-phenylpyridine

Buchwald-Hartwig Suzuki Coupling Demethylation
(R-NH2, Pd-Cat) (Ar-B(OH)2, Pd-Cat) (BBr3 or HBr)

C-N Bond Formation |C-C Bond Formation |Deprotection

2-Amino-4-methoxy- 2-Aryl-4-methoxy- 2-Chloro-6-phenyl
6-phenylpyridine 6-phenylpyridine pyridin-4-ol
(Kinase Inhibitor Core) (Biaryl Scaffold) (H-Bond Donor)

Click to download full resolution via product page

Figure 2: Divergent synthesis map illustrating the three primary functionalization pathways
available from the core scaffold.

Safety & Handling (GHS)

Signal Word:WARNING

Hazard Statement Description

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Handling Protocols:
o PPE: Wear nitrile gloves, safety goggles, and a lab coat.

o Ventilation: All solid handling and heating steps must be performed inside a certified
chemical fume hood.
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o Storage: Store at 2—8 °C under inert atmosphere (Argon/Nitrogen) to prevent slow hydrolysis
or oxidation over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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